Cas no 1154549-24-2 (3-(piperazin-1-yl)butanoic acid)

• Product Name: 3-(piperazin-1-yl)butanoic acid
• CAS No: 1154549-24-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 3164246
• PubChem ID: 43535928
• Update Time: 2025-04-21

3-(piperazin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)butanoic acid
• DA-15211
• AKOS009570059
• EN300-147213
• 1154549-24-2

• Inchi： 1S/C8H16N2O2/c1-7(6-8(11)12)10-4-2-9-3-5-10/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： SFJOFCLMHNKJGA-UHFFFAOYSA-N
• SMILES： OC(CC(C)N1CCNCC1)=O

Computed Properties

• Exact Mass: 172.121177757Da
• Monoisotopic Mass: 172.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 52.6Ų